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Compound of Interest

Compound Name: Amberlite LA-2

Cat. No.: B1174152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Amberlite LA-2, a

versatile liquid anion exchange resin. This document details its core properties, summarizes

key safety and handling protocols, and presents its diverse applications in scientific research

and industrial processes. The information is curated to assist researchers in leveraging the

unique characteristics of Amberlite LA-2 for applications ranging from biochemical separations

to environmental remediation.

Core Properties of Amberlite LA-2
Amberlite LA-2 is a weakly basic liquid anion exchanger. It is a secondary amine, specifically

N-lauryl-N-trialkylmethylamine, known for its use in liquid-liquid extraction processes.[1] Its

lipophilic nature makes it suitable for use in various organic solvents to extract anionic species

from aqueous solutions.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Amberlite LA-2 is presented in

Table 1.
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Property Value References

CAS Number 11128-96-4 [2][3][4]

Synonyms
Amberlitet LA-2, Ion Exchange

Resin, Liquid grade
[3][4]

Appearance Clear, yellow viscous liquid [2][5]

Density 0.83 g/cm³ [4]

Solubility Insoluble in water [6]

Table 1: Physical and Chemical Properties of Amberlite LA-2

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling

Amberlite LA-2.

Hazard Identification
Amberlite LA-2 is classified as an irritant. Key hazard and safety information is summarized in

Table 2.

Hazard Identification Code/Statement References

Hazard Codes Xi (Irritant) [4]

Risk Statements R36: Irritating to eyes [4]

Safety Statements

S26: In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice.

[4]

Table 2: Hazard and Safety Information for Amberlite LA-2

Personal Protective Equipment (PPE) and First Aid
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When handling Amberlite LA-2, it is crucial to use appropriate personal protective equipment.

In case of exposure, follow the first aid measures outlined in Table 3.

Exposure Route
Recommended
PPE

First Aid Measures References

Eyes
Safety glasses or

goggles

Rinse immediately

with plenty of water for

at least 15 minutes

and seek medical

advice.

[4]

Skin Protective gloves
Wash off with soap

and water.
[7]

Inhalation
Use in a well-

ventilated area

Move to fresh air. If

symptoms persist,

seek medical

attention.

[7]

Ingestion
Do not eat or drink

while handling

Rinse mouth with

water. Do NOT induce

vomiting. Seek

medical attention.

[7]

Table 3: Personal Protective Equipment and First Aid for Amberlite LA-2

Storage and Disposal
Proper storage and disposal of Amberlite LA-2 are essential for safety and environmental

protection.
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Aspect Recommendation References

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Keep container tightly closed.

[7]

Disposal

Dispose of contents/container

in accordance with local,

regional, national, and

international regulations. Do

not allow to enter drains or

waterways.

[8]

Table 4: Storage and Disposal of Amberlite LA-2

Toxicological and Ecological Information
Limited specific toxicological and ecotoxicological data for Amberlite LA-2 is publicly available.

However, based on the available safety data sheets for similar ion exchange resins, a general

profile can be inferred.

Toxicological Data
While a specific LD50 for Amberlite LA-2 is not readily available in the search results, for a

similar Amberlite® IR-120 H resin, the oral LD50 in rats is reported to be > 2000 mg/kg, and the

inhalation LC50 in rats is 11 mg/L for a 4-hour exposure.[7] It may cause skin and serious eye

irritation.[7][9]

Ecological Information
Ion exchange resins are generally considered to have low mobility in the environment due to

their insolubility in water. They are not expected to be readily biodegradable.[8][10] Spills

should be contained to prevent entry into waterways, as the small beads can be harmful to

aquatic life if ingested.[8] One safety data sheet indicates that a similar substance is harmful to

aquatic life with long-lasting effects.[11]
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Experimental Protocols and Applications
Amberlite LA-2 has a wide range of applications in various scientific and industrial fields. This

section provides detailed experimental protocols for some of its key uses.

Extraction of Penicillin G
Amberlite LA-2 is an effective extractant for the recovery of Penicillin G from fermentation

broths.[1][12][13]

Experimental Protocol:

Organic Phase Preparation: Prepare the organic phase by dissolving a specific

concentration of Amberlite LA-2 in a suitable diluent such as n-butyl acetate or 3-methyl-1-

butanol.[1][13]

Aqueous Phase Preparation: The aqueous phase is the Penicillin G-containing fermentation

broth, with its pH adjusted to a specific value (e.g., pH 4) to facilitate extraction.[14]

Liquid-Liquid Extraction: Mix equal volumes of the organic and aqueous phases in a

separation funnel or a hollow-fiber contactor.[1][14]

Equilibration: Agitate the mixture for a sufficient time to allow for the mass transfer of

Penicillin G from the aqueous to the organic phase.

Phase Separation: Allow the phases to separate. The denser organic phase containing the

Penicillin G-Amberlite LA-2 complex will settle at the bottom.

Back-Extraction (Stripping): To recover the Penicillin G from the organic phase, a back-

extraction is performed using an aqueous solution at a different pH.

The following diagram illustrates the workflow for Penicillin G extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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